6,10,14-Trimethylpentadeca-6,9,13-trien-2-one

• CAS RN: 64667-25-0
• Molecular Formula: C18H30O
• Molecular Weight: 262.4 g/mol
• IUPAC Name: 6,10,14-trimethylpentadeca-6,9,13-trien-2-one
• InChI: InChI=1S/C18H30O/c1-15(2)9-6-10-16(3)11-7-12-17(4)13-8-14-18(5)19/h9,11-12H,6-8,10,13-14H2,1-5H3
• InChI Key: IJYQFAFGUXQIGC-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(=CCC=C(C)CCCC(=O)C)C)C

Description

6,10,14-Trimethylpentadeca-6,9,13-trien-2-one is a useful research compound. Its molecular formula is C18H30O and its molecular weight is 262.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, a mixture of 500 g of 4-isopropenyl-3,7,11-trimethyl-1,6,10-dodecatrien-3-ol (purity 89.61%) and 500 g of N-methylpyrrolidone was heated at 190° C. for 4 hours. The reaction mixture was cooled, poured into a container of water and the resulting aqueous solution was extracted with ether. The ethereal layer was washed with a saturated aqueous solution of sodium chloride and dried over anhydrous sodium sulphate. The ethereal extract was distilled under reduced pressure to remove the ether and low-boiling fractions, and the residue was distilled in vacuo to obtain 6,10,14-trimethyl-6,9,13-pentadecatrien-2-one (yield 73%) as a distillate at bp. 121-123° C. / 0.17 mm Hg.